N-[3-chloro-2-(4-morpholinyl)phenyl]-2-naphthamide

• Molecular Formula: C21H19ClN2O2
• Molecular Weight: 366.8 g/mol
• IUPAC Name: N-(3-chloro-2-morpholin-4-ylphenyl)naphthalene-2-carboxamide
• InChI: InChI=1S/C21H19ClN2O2/c22-18-6-3-7-19(20(18)24-10-12-26-13-11-24)23-21(25)17-9-8-15-4-1-2-5-16(15)14-17/h1-9,14H,10-13H2,(H,23,25)
• InChI Key: AWKZQBOOICKFCX-UHFFFAOYSA-N
• SMILES: C1COCCN1C2=C(C=CC=C2Cl)NC(=O)C3=CC4=CC=CC=C4C=C3

Description

N-[3-chloro-2-(4-morpholinyl)phenyl]-2-naphthamide (also known as SB203580) is a chemical compound that has been extensively studied for its potential therapeutic applications. It is a selective inhibitor of p38 mitogen-activated protein kinase (MAPK), which plays a crucial role in regulating cellular responses to stress and inflammation. In

Mechanism of Action

SB203580 selectively inhibits the activity of p38 MAPK by binding to the ATP-binding site of the enzyme. This results in the inhibition of downstream signaling pathways that are involved in cellular responses to stress and inflammation. The inhibition of p38 MAPK has been shown to have a significant impact on the regulation of cytokine production, cell proliferation, and apoptosis.
Biochemical and physiological effects:
SB203580 has been shown to have a wide range of biochemical and physiological effects, depending on the specific disease or condition being studied. In cancer, SB203580 has been shown to inhibit cell proliferation and induce apoptosis in various cancer cell lines. In inflammatory diseases, SB203580 has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-1β. In neurological disorders, SB203580 has been shown to have neuroprotective effects by reducing the production of reactive oxygen species and inhibiting the activation of microglia.

Advantages and Limitations for Lab Experiments

One of the main advantages of SB203580 is its selectivity for p38 MAPK, which allows for more targeted and specific inhibition of cellular responses to stress and inflammation. However, one of the limitations of SB203580 is its potential off-target effects, which can lead to unintended consequences in cellular signaling pathways. Additionally, the use of SB203580 in lab experiments requires careful optimization of dosage and exposure time to avoid potential toxicity and side effects.

Future Directions

There are several future directions for the study of SB203580, including the development of more potent and selective inhibitors of p38 MAPK, the investigation of its potential therapeutic applications in other diseases, and the exploration of its potential use in combination therapies with other drugs. Additionally, the use of SB203580 in preclinical and clinical trials will be important for determining its safety and efficacy in humans.

Synthesis Methods

SB203580 can be synthesized through a multistep process that involves the reaction of 2-naphthoic acid with thionyl chloride to form 2-naphthoyl chloride. This intermediate is then reacted with 3-chloro-4-morpholinylaniline to yield the final product, SB203580. The synthesis method has been optimized to yield high purity and yield of the compound.

Scientific Research Applications

SB203580 has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammatory diseases, and neurological disorders. Its ability to selectively inhibit p38 MAPK has been shown to have a significant impact on cellular responses to stress and inflammation, making it a promising target for drug development.